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Compound of Interest

Compound Name: Serba-2

Cat. No.: B12373878

For Researchers, Scientists, and Drug Development Professionals

Introduction

Serba-2 is a synthetic, nonsteroidal estrogen that functions as a selective estrogen receptor
beta (ER[B) agonist. Its selectivity for ER[3 over estrogen receptor alpha (ERa) makes it a
valuable tool for investigating the specific roles of ER[ in various physiological and pathological
processes. These application notes provide detailed protocols for utilizing Serba-2 in common
cell-based assays to characterize its activity and downstream effects.

Mechanism of Action

Serba-2 exerts its effects by binding to and activating ER[3, a ligand-activated transcription
factor. Upon binding, the receptor undergoes a conformational change, dimerizes, and
translocates to the nucleus. There, it binds to specific DNA sequences known as estrogen
response elements (ERES) in the promoter regions of target genes, thereby modulating their
transcription. ER[3 can also signal through non-genomic pathways by interacting with
cytoplasmic signaling molecules.

Quantitative Data Summary

The following table summarizes the binding affinity (Ki) and functional potency (EC50) of
Serba-2 for both human estrogen receptor alpha (ERa) and estrogen receptor beta (ERP).
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Parameter ERa ERB Selectivity (a/B)
Ki (nM) 14.5[1] 1.54[1] 9.4-fold
EC50 (nM) 85[1] 3.61[1] 23.5-fold

Signaling Pathway

The diagram below illustrates the primary signaling pathway of Serba-2 through estrogen

receptor beta activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12373878#serba-2-concentration-for-cell-based-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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